Cas no 2624129-07-1 (1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-3-(naphthalen-1-yl)urea)

• Product Name: 1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-3-(naphthalen-1-yl)urea
• CAS No: 2624129-07-1
• MF: C₂₇H₂₁FN₄O₂
• MW: 452.479649305344
• CID: 5640708
• PubChem ID: 165904248
• Update Time: 2025-07-17

1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-3-(naphthalen-1-yl)urea Chemical and Physical Properties

Names and Identifiers

• 2624129-07-1
• 1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-3-(naphthalen-1-yl)urea
• EN300-27753447

• Inchi： 1S/C27H21FN4O2/c1-32-23-16-7-5-13-20(23)24(19-12-4-6-14-21(19)28)30-25(26(32)33)31-27(34)29-22-15-8-10-17-9-2-3-11-18(17)22/h2-16,25H,1H3,(H2,29,31,34)
• InChI Key： HRURQCVEZCBOFI-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C2C=CC=CC=2N(C)C(C(NC(NC2=CC=CC3C=CC=CC2=3)=O)N=1)=O

Computed Properties

• Exact Mass: 452.16485409g/mol
• Monoisotopic Mass: 452.16485409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 73.8Ų

Additional information on 1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-3-(naphthalen-1-yl)urea

Comprehensive Analysis of 1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-3-(naphthalen-1-yl)urea (CAS No. 2624129-07-1)

The compound 1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-3-(naphthalen-1-yl)urea (CAS No. 2624129-07-1) represents a sophisticated benzodiazepine derivative with a unique urea linkage. Its molecular structure combines a fluorophenyl moiety with a naphthalene group, making it a subject of interest in pharmaceutical research. This compound's structural complexity and potential applications in drug discovery have garnered attention from researchers exploring central nervous system (CNS) targets and enzyme modulation.

Recent studies highlight the growing demand for benzodiazepine-based therapeutics, particularly in addressing neurological disorders and anxiety-related conditions. The incorporation of a fluorine atom in the 2-position of the phenyl ring enhances the compound's bioavailability and metabolic stability, a feature increasingly sought after in modern medicinal chemistry. Meanwhile, the naphthalene-1-yl group contributes to lipophilicity, potentially improving blood-brain barrier penetration – a critical factor for CNS-active compounds.

The urea bridge in this molecule serves as a versatile pharmacophore, capable of forming multiple hydrogen bonds with biological targets. This characteristic aligns with current trends in structure-based drug design, where researchers prioritize compounds with enhanced target specificity. The compound's 1,4-benzodiazepine core remains a privileged scaffold in pharmaceutical development, known for its diverse biological activities and structural adaptability to various therapeutic targets.

From a synthetic chemistry perspective, the preparation of CAS 2624129-07-1 involves sophisticated multi-step organic synthesis techniques. The process typically begins with the construction of the 1,4-benzodiazepine core, followed by sequential functional group transformations to introduce the fluorophenyl and naphthylurea components. Modern green chemistry approaches are being explored to optimize the synthesis, addressing growing concerns about environmental sustainability in pharmaceutical manufacturing.

Analytical characterization of this compound employs advanced techniques including high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, essential for preclinical studies. The fluorine NMR signal provides particularly valuable information about the compound's electronic environment and potential molecular interactions.

In the context of current drug development trends, this compound's structural features align with several hot topics in medicinal chemistry: the resurgence of benzodiazepine derivatives as selective modulators, the strategic use of fluorine in drug design, and the exploration of polycyclic aromatic systems for enhanced target engagement. These aspects make it relevant to ongoing research in GPCR-targeted therapies and allosteric modulation strategies.

The compound's potential structure-activity relationships (SAR) are of particular interest to researchers investigating molecular recognition processes. The fluorine substitution pattern may influence receptor binding affinity, while the naphthalene orientation could contribute to hydrophobic interactions with target proteins. Such detailed molecular understanding is crucial for the development of next-generation therapeutics with improved efficacy and safety profiles.

From a computational chemistry perspective, CAS 2624129-07-1 presents interesting opportunities for molecular docking studies and quantum mechanical calculations. Researchers are applying artificial intelligence tools to predict its pharmacokinetic properties and potential off-target effects, reflecting the growing integration of digital technologies in drug discovery workflows.

The compound's intellectual property landscape and patent status are important considerations for pharmaceutical developers. Its unique structural features may offer opportunities for novel therapeutic applications, particularly in areas where multifunctional ligands are desired. The presence of both hydrogen bond donors and acceptors, combined with aromatic systems, makes it a versatile candidate for fragment-based drug discovery approaches.

As the pharmaceutical industry continues to explore targeted therapies and personalized medicine, compounds like 1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-3-(naphthalen-1-yl)urea represent valuable tools for understanding molecular recognition and developing selective bioactive compounds. Its continued study contributes to the broader field of medicinal chemistry and the ongoing quest for innovative therapeutic solutions.